2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole

• CAS No.: 57988-20-2
• Molecular Formula: C16H11N3S2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-[(5-phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole
• InChI: InChI=1S/C16H11N3S2/c1-2-6-11(7-3-1)13-10-15(19-18-13)21-16-17-12-8-4-5-9-14(12)20-16/h1-10H,(H,18,19)
• InChI Key: ATWDSWXCUSSFDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NN2)SC3=NC4=CC=CC=C4S3

Description

2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole is a heterocyclic compound that combines a benzothiazole ring with a pyrazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiazole typically involves the reaction of 5-phenyl-1H-pyrazole-3-thiol with 2-bromo-1,3-benzothiazole under basic conditions. The reaction is usually carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the nucleophilic substitution reaction .

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. The use of continuous flow reactors and automated synthesis platforms could also be explored to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 2-[(5-Phenyl-1H-pyrazol-3-yl)sulfanyl]-1,3-benzothiaz